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Compound of Interest

Compound Name: trans-2-Nonenal-D4

Cat. No.: B590956 Get Quote

Essential Safety and Handling Guide for trans-2-
Nonenal-D4
This guide provides crucial safety protocols and logistical information for the handling and

disposal of trans-2-Nonenal-D4, designed for researchers, scientists, and drug development

professionals. The following procedures are essential for ensuring a safe laboratory

environment.

Hazard Identification and Summary
trans-2-Nonenal-D4 is a deuterated form of trans-2-Nonenal. While deuteration can alter the

metabolic and pharmacokinetic properties of a compound, the fundamental chemical reactivity

and associated hazards are generally considered equivalent to the non-deuterated parent

compound.[1] The primary hazards associated with trans-2-Nonenal are summarized below.

GHS Hazard Classifications for trans-2-Nonenal
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Hazard Class Hazard Statement GHS Code Citations

Skin

Corrosion/Irritation
Causes skin irritation. H315 [2]

Serious Eye

Damage/Irritation

Causes serious eye

irritation.
H319 [2]

Skin Sensitization
May cause an allergic

skin reaction.
H317 [2]

Specific Target Organ

Toxicity

May cause respiratory

irritation.
H335 [3]

Flammable Liquids Combustible liquid. H227

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

outlines the minimum required PPE for handling trans-2-Nonenal-D4.

Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and
Best Practices

Citations

Eyes/Face

Chemical Splash

Goggles & Face

Shield

Goggles are

mandatory. A face

shield should be worn

over goggles when

there is a risk of

splashing.

[4][5][6]

Hands
Chemical-Resistant

Gloves

Single-use nitrile

gloves are acceptable

for incidental contact.

Change gloves

immediately upon

contamination. Latex

gloves are not

recommended.

[4][6]

Body
Laboratory Coat or

Chemical Apron

A long-sleeved,

buttoned lab coat is

required. For larger

quantities or splash

risks, use an

impervious chemical

apron over the lab

coat.

[4][5]

Feet Closed-Toe Shoes

Shoes must cover the

entire foot and be

made of a non-porous

material.

[4]

Respiratory Fume Hood /

Respirator

Always handle this

compound in a

certified chemical

fume hood to avoid

vapor inhalation. For

spills or work outside

a fume hood, a

[4][5]
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respirator with an

appropriate filter (e.g.,

type ABEK) is

necessary.

Operational Plan: Safe Handling Workflow
A systematic approach is critical for minimizing risk. The following workflow outlines the

procedural steps for safely handling trans-2-Nonenal-D4 from preparation to waste disposal.
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1. Preparation Phase

2. Handling Phase

3. Cleanup & Disposal Phase 4. Spill Response

Verify fume hood
 is operational

Ensure safety shower
 & eyewash are accessible

Don all required PPE
(Goggles, Lab Coat, Gloves)

Retrieve trans-2-Nonenal-D4
 and place in fume hood

Carefully uncap and
 perform necessary operations

Securely recap container
 immediately after use Emergency: Spill Occurs

Potential Hazard

Wipe down work area
 in fume hood

Segregate waste into
 designated hazardous container

Remove PPE in correct order
(Gloves first, then coat, then goggles)

Wash hands thoroughly
 with soap and water

Evacuate immediate area

Alert supervisor and EH&S

Use spill kit with
 appropriate PPE (incl. respirator)

Absorb spill with inert material
 and place in sealed container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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